Cas no 1797205-16-3 (4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane)

• Product Name: 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane
• CAS No: 1797205-16-3
• MF: C₁₈H₂₀FNO₃S₂
• MW: 381.484705924988
• CID: 5371373
• PubChem ID: 73169054
• Update Time: 2025-06-11

4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• AKOS024572466
• 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane
• 4-(3-fluoro-4-methoxyphenyl)sulfonyl-7-phenyl-1,4-thiazepane
• 4-((3-fluoro-4-methoxyphenyl)sulfonyl)-7-phenyl-1,4-thiazepane
• 1797205-16-3
• F6481-0541

• Inchi： 1S/C18H20FNO3S2/c1-23-17-8-7-15(13-16(17)19)25(21,22)20-10-9-18(24-12-11-20)14-5-3-2-4-6-14/h2-8,13,18H,9-12H2,1H3
• InChI Key： PJVIHZMZEKDRKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(N1CCSC(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 381.08686401g/mol
• Monoisotopic Mass: 381.08686401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.3Ų

Additional information on 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane

Comprehensive Overview of 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane (CAS No. 1797205-16-3)

The compound 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane (CAS No. 1797205-16-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a thiazepane core, a phenyl group, and a 3-fluoro-4-methoxybenzenesulfonyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel sulfonyl-containing compounds has surged, driven by their versatility in drug design. The 3-fluoro-4-methoxybenzenesulfonyl group in this compound is a key functional group that enhances its binding affinity and selectivity. This feature aligns with current trends in precision medicine, where targeted therapies are prioritized to minimize off-target effects. The thiazepane ring, a seven-membered heterocycle, further contributes to the molecule's conformational flexibility, a trait highly valued in the development of central nervous system (CNS) drugs.

The synthesis of 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane involves multi-step organic reactions, including sulfonylation and cyclization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for preclinical studies, a topic frequently searched by researchers in academic and industrial settings.

One of the most searched questions related to this compound is its potential application in neurodegenerative diseases. Preliminary studies suggest that its unique structure may interact with G-protein-coupled receptors (GPCRs), which are implicated in conditions like Alzheimer's and Parkinson's diseases. While further research is needed, the compound's lipophilicity and blood-brain barrier permeability make it a compelling subject for future investigations.

Another area of interest is the compound's role in cancer research. The sulfonyl group is known to inhibit certain enzymes involved in tumor progression, and the fluoro substitution enhances its metabolic stability. These properties have led to increased searches for "sulfonamide-based anticancer agents" in scientific databases, highlighting the relevance of this compound in oncology.

From a commercial perspective, 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane is available in limited quantities, primarily for research purposes. Suppliers often emphasize its high purity (>98%) and provide detailed HPLC chromatograms to meet the stringent requirements of pharmaceutical developers. This level of transparency is crucial for researchers who frequently search for "high-purity research chemicals" to ensure reproducibility in their experiments.

In conclusion, 4-(3-fluoro-4-methoxybenzenesulfonyl)-7-phenyl-1,4-thiazepane (CAS No. 1797205-16-3) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its mechanisms of action, this compound is likely to remain a hot topic in drug discovery and development.